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Compound of Interest

Compound Name:
Galactose 1-phosphate-13C

potassium

Cat. No.: B3268376 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Galactose 1-phosphate-13C potassium salt, a stable isotope-labeled

intermediate used in metabolic research.

Personal Protective Equipment (PPE)
When handling Galactose 1-phosphate-13C potassium salt, appropriate personal protective

equipment is your first line of defense against potential exposure. Although stable isotope-

labeled compounds are not radioactive, the chemical properties of the unlabeled compound

dictate the necessary precautions.[1] The Safety Data Sheet (SDS) for the analogous

unlabeled compound indicates it can be harmful if swallowed and may cause skin and eye

irritation.[2] Therefore, the following PPE is mandatory:
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles
Must be worn to shield eyes

from potential splashes.[1][3]

Hand Protection Nitrile or Latex Gloves

Chemically resistant gloves are

essential to prevent skin

contact.[1][3]

Body Protection Laboratory Coat

A buttoned lab coat should be

worn to protect skin and

clothing from spills.[1][4]

Foot Protection Closed-Toe Shoes

Required to prevent injuries

from spills or dropped items.[3]

[5]

Operational Plan: Safe Handling and Storage
Adherence to a strict operational protocol minimizes the risk of exposure and maintains the

integrity of the compound.

Engineering Controls:

Ventilation: Work in a well-ventilated area. For procedures that may generate dust or

aerosols, such as weighing, a chemical fume hood is recommended.[1]

Personal Practices:

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory.[6][7] Avoid

smelling or tasting chemicals.[6][7] Use mechanical pipetting aids; never pipette by mouth.[5]

[6]

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.[1][7]

Decontamination: Use disposable, plastic-backed absorbent paper to protect work surfaces

and dispose of it properly if contaminated.[8]
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Storage:

Temperature: Store the compound at -20°C for long-term stability.[9] For stock solutions,

storage at -80°C is recommended for up to six months.[10]

Container: Keep the container tightly sealed and store it in a dry, well-ventilated place.

Disposal Plan
Proper disposal of Galactose 1-phosphate-13C potassium salt and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification: As a non-radioactive, chemical substance, the waste should be

handled in accordance with local, state, and federal regulations for chemical waste.[1]

Container Disposal: Dispose of contents and container in accordance with local regulations.

[2] Ensure containers are empty before disposal.

Spill Management: In case of a spill, wear appropriate PPE, contain the spill, and

decontaminate the area with soap and water.[1]

Experimental Workflow for Safe Handling
To provide a clear, step-by-step guide for researchers, the following workflow outlines the

critical stages of handling Galactose 1-phosphate-13C potassium salt from receipt to

disposal.
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Preparation

Handling & Experimentation

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
(Lab Coat, Gloves, Safety Glasses)

Prepare Well-Ventilated Work Area
(Fume Hood if Weighing)

Weigh Compound in Fume Hood

Proceed to Handling

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Work Surfaces & Equipment

Proceed to Cleanup

Dispose of Chemical Waste per Regulations

Doff and Dispose of PPE Properly

Wash Hands Thoroughly

End

Start

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Galactose 1-phosphate-13C potassium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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